Cas no 68359-57-9 (4-Fluoro-3-phenoxybenzaldehyde)

• Product Name: 4-Fluoro-3-phenoxybenzaldehyde
• CAS No: 68359-57-9
• MF: C₁₃H₉FO₂
• MW: 216.207767248154
• MDL: MFCD01318148
• CID: 58762
• PubChem ID: 87559153
• Update Time: 2025-11-02

4-Fluoro-3-phenoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-phenoxybenzaldehyde
• 3-(Phenoxy)-4-fluoro-benzaldehyde
• 2-Fluoro-5-formyldiphenyl Ether
• 3-Phenoxy-4-fluorobenzaldehyde
• 4-Fluor-3-phenoxy-benzaldehyd
• 4-Fluoro-3-phenoxy-benzaldehyde
• m-phenoxy-p-fluorobenzaldehyde
• Benzaldehyde, 4-fluoro-3-phenoxy-
• 4-fluoro-3-(phenoxy)benzaldehyde
• PubChem14130
• 3-phenoxy-4fluorobenzaldehyde
• KSC497Q9B
• 3-phenoxy-4-fluoro-benzaldehyde
• JDICMOLUAHZVDS-UHFFFAOYSA-
• JDICMOLUAHZVDS-UHFFFAOYSA-N
• SP470

• MDL： MFCD01318148
• Inchi： 1S/C13H9FO2/c14-12-7-6-10(9-15)8-13(12)16-11-4-2-1-3-5-11/h1-9H
• InChI Key： JDICMOLUAHZVDS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=O)C=C1OC1C=CC=CC=1

Computed Properties

• Exact Mass: 216.05900
• Monoisotopic Mass: 216.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Color/Form: Colorless or yellowish liquid.
• Density: 1.2091 g/mL at 25 °C(lit.)
• Boiling Point: 135°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.5830(lit.)
• PSA: 26.30000
• LogP: 3.43050
• Solubility: Not determined

4-Fluoro-3-phenoxybenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 22-51/53
• Safety Instruction： S61
• Hazardous Material Identification：
• HazardClass：9
• TSCA：Yes
• Safety Term：S61
• Risk Phrases：R22; R51/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-Fluoro-3-phenoxybenzaldehyde

Comprehensive Guide to 4-Fluoro-3-phenoxybenzaldehyde (CAS No. 68359-57-9): Properties, Applications, and Market Insights

4-Fluoro-3-phenoxybenzaldehyde (CAS No. 68359-57-9) is a specialized organic compound widely used in pharmaceutical and agrochemical industries. This aromatic aldehyde, characterized by its fluoro and phenoxy substituents, plays a critical role in synthesizing high-value intermediates. Its unique chemical structure makes it a sought-after building block for researchers and manufacturers alike.

The growing demand for fluorinated compounds in drug discovery has positioned 4-Fluoro-3-phenoxybenzaldehyde as a key ingredient. With the rise of precision medicine and targeted therapies, this compound's ability to enhance molecular stability and bioavailability has garnered significant attention. Researchers frequently search for "4-Fluoro-3-phenoxybenzaldehyde synthesis" or "CAS 68359-57-9 applications," reflecting its importance in modern chemistry.

From a chemical perspective, 4-Fluoro-3-phenoxybenzaldehyde exhibits remarkable stability under various conditions, making it ideal for multi-step synthetic processes. Its electron-withdrawing properties, attributed to the fluoro group, influence reaction pathways in valuable ways. The compound's melting point, solubility profile, and reactivity patterns are frequently studied topics in organic chemistry forums and research publications.

In the agrochemical sector, derivatives of 4-Fluoro-3-phenoxybenzaldehyde contribute to developing advanced crop protection agents. As sustainable agriculture gains momentum globally, the demand for efficient and environmentally friendly pesticides has increased. This compound serves as a precursor for formulations that address modern farming challenges while meeting stringent environmental regulations.

The global market for fluorinated aromatic aldehydes like 4-Fluoro-3-phenoxybenzaldehyde continues to expand, driven by pharmaceutical innovations and agricultural advancements. Industry reports indicate steady growth in the fine chemicals sector, with particular emphasis on high-purity intermediates. Manufacturers focusing on "CAS 68359-57-9 suppliers" or "4-Fluoro-3-phenoxybenzaldehyde price trends" reflect the compound's commercial significance.

Quality control remains paramount when working with 4-Fluoro-3-phenoxybenzaldehyde. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are essential for verifying purity and structural integrity. The compound's spectral data and chromatographic profiles are well-documented in scientific literature, serving as valuable references for quality assurance protocols.

Recent innovations in green chemistry have influenced the production methods for 4-Fluoro-3-phenoxybenzaldehyde. Researchers are exploring catalytic processes and solvent-free conditions to improve sustainability. These developments align with the chemical industry's shift toward environmentally benign synthesis and reduced carbon footprints, addressing growing environmental concerns among stakeholders.

Storage and handling recommendations for 4-Fluoro-3-phenoxybenzaldehyde emphasize standard laboratory safety practices. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are advised during handling. The compound's stability under recommended storage conditions (typically cool, dry environments) ensures long-term usability for research and industrial applications.

Intellectual property surrounding 4-Fluoro-3-phenoxybenzaldehyde derivatives remains active, with numerous patents filed for novel applications. The compound's versatility continues to inspire innovation across multiple disciplines, from material science to medicinal chemistry. This ongoing research activity underscores the compound's enduring relevance in scientific and industrial communities.

For researchers investigating "4-Fluoro-3-phenoxybenzaldehyde solubility" or "CAS 68359-57-9 reactivity," comprehensive technical data sheets provide essential physical and chemical properties. The compound's well-characterized behavior in various solvents and reaction conditions facilitates its widespread use in synthetic chemistry applications, contributing to its popularity among organic chemists.

The future outlook for 4-Fluoro-3-phenoxybenzaldehyde appears promising, with emerging applications in electronic materials and specialty chemicals. As industries continue to explore the potential of fluorinated compounds, this versatile aldehyde is poised to maintain its position as a valuable synthetic intermediate. Market analysts predict sustained demand growth, particularly in regions with strong pharmaceutical and agricultural sectors.